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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731 Get Quote

Essential guidance for the safe handling and disposal of Prosulfocarb in a laboratory setting,

ensuring the protection of researchers and the integrity of scientific work.

This document provides immediate, essential safety and logistical information for laboratory

professionals working with Prosulfocarb. Adherence to these protocols is critical for minimizing

exposure risks and ensuring a safe research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
Prosulfocarb, a thiocarbamate herbicide, presents potential hazards upon exposure. The

following personal protective equipment is mandatory when handling this chemical to mitigate

risks of skin and eye irritation, allergic reactions, and respiratory irritation.[1]

Eye and Face Protection
Tightly fitting safety goggles with side shields are required to prevent eye contact with

Prosulfocarb.[2] For operations with a higher risk of splashing, such as transferring or mixing,

a face shield worn over safety goggles is essential.

Skin Protection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1679731?utm_src=pdf-interest
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemical-resistant gloves are a primary barrier against dermal exposure. While

specific breakthrough time data for Prosulfocarb is not readily available, general guidance for

thiocarbamate herbicides suggests the use of materials such as nitrile rubber, butyl rubber,

neoprene, or PVC.[3] It is crucial to select gloves with a thickness of at least 14 mils for

adequate protection.[4] Always inspect gloves for any signs of degradation or punctures before

use.[2] For prolonged or high-risk exposure, consider double-gloving.

Glove Material
Resistance to Pesticide
Solvents

General
Recommendations

Nitrile Rubber

Good resistance to oils,

greases, and some organic

solvents.

A versatile option for many

laboratory applications

involving Prosulfocarb.

Butyl Rubber
Superior resistance to ketones,

esters, and strong acids.

Recommended for handling

concentrated forms of

Prosulfocarb or when mixed

with certain solvents.

Neoprene

Good resistance to a broad

range of chemicals, including

some acids and caustics.

A suitable alternative to nitrile

or butyl rubber.

PVC (Polyvinyl Chloride)
Good resistance to many

acids, caustics, and alcohols.

May be less resistant to certain

organic solvents.

Disclaimer:The information in this table is a general guide. Breakthrough times can be affected

by factors such as glove thickness, chemical concentration, temperature, and frequency of

contact. It is imperative to consult the specific glove manufacturer's chemical resistance data

for the exact application.

Protective Clothing: Wear a lab coat or chemical-resistant apron to protect against spills and

splashes. For larger quantities or more hazardous operations, chemical-resistant coveralls are

recommended.

Respiratory Protection
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If handling Prosulfocarb in a manner that may generate dust, aerosols, or vapors, or if working

in a poorly ventilated area, respiratory protection is required. A NIOSH-approved respirator is

essential. The type of respirator and cartridge will depend on the specific operation and

potential for airborne contaminants.

Respirator Type
NIOSH
Classification

Cartridge/Filter
Type

When to Use

Air-Purifying

Respirator (APR) -

Half-Mask or Full-

Facepiece

TC-84A

Organic Vapor (OV)

cartridge with a

particulate pre-filter

(N, R, or P-series).

For protection against

vapors and

particulates when

handling Prosulfocarb.

Powered Air-Purifying

Respirator (PAPR)
TC-21C or TC-23C

High-Efficiency (HE)

filter with an Organic

Vapor (OV) cartridge.

For longer duration

tasks or when a

higher level of

protection is needed.

Operational Plan for Handling Prosulfocarb
A systematic approach to handling Prosulfocarb is crucial for safety. The following step-by-

step plan outlines the key stages from preparation to disposal.

Preparation and Pre-Handling Check
Consult the Safety Data Sheet (SDS): Before any new procedure, thoroughly review the

Prosulfocarb SDS.

Designate a Work Area: Conduct all work with Prosulfocarb in a well-ventilated area,

preferably within a chemical fume hood.

Assemble all Materials: Gather all necessary equipment, including PPE, weighing materials,

solvents, and waste containers, before starting work.

Inspect PPE: Carefully check all PPE for integrity. Ensure respirators have a proper seal and

that gloves are free of defects.
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Handling Procedures
Donning PPE: Put on PPE in the following order: lab coat/coveralls, respirator, safety

goggles/face shield, and then gloves.

Weighing and Transferring: Handle solid Prosulfocarb carefully to avoid generating dust.

When transferring liquids, use a funnel and work over a spill tray.

Avoid Contamination: Do not touch personal items, such as phones or pens, while wearing

contaminated gloves.

Post-Handling and Decontamination
Decontaminate Equipment: Clean all non-disposable equipment that has come into contact

with Prosulfocarb.

Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general order is:

gloves, face shield/goggles, lab coat/coveralls, and finally, the respirator. Always wash hands

thoroughly with soap and water after removing PPE.

Disposal Plan
Proper disposal of Prosulfocarb waste and contaminated materials is critical to prevent

environmental contamination and exposure to others.

Waste Segregation
Chemical Waste: Unused Prosulfocarb and solutions containing Prosulfocarb should be

collected in a designated, labeled, and sealed hazardous waste container.

Contaminated Solids: Used weighing papers, contaminated paper towels, and other solid

waste should be placed in a separate, clearly labeled hazardous waste bag or container.

PPE Disposal
Disposable PPE: Used disposable gloves, aprons, and other single-use items should be

considered contaminated waste and disposed of in the designated hazardous waste

container.
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Heavily Contaminated Clothing: Any clothing that becomes heavily contaminated with

Prosulfocarb should be disposed of as hazardous waste and not laundered.

Reusable PPE: Reusable PPE, such as respirators and face shields, must be

decontaminated according to the manufacturer's instructions before storage or reuse.

Respirator cartridges should be replaced on a schedule determined by the laboratory's

safety officer, based on usage.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for selecting and using Personal

Protective Equipment when handling Prosulfocarb.
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Prosulfocarb PPE Selection and Use Workflow

Preparation

PPE Selection

Procedure

Disposal

Start Handling Prosulfocarb

Review Safety Data Sheet (SDS)

Assess Risk of Exposure
(Splash, Aerosol, Dust)

Select Eye/Face Protection
- Safety Goggles

- Face Shield (if splash risk)

Select Skin Protection
- Chemical Resistant Gloves

- Lab Coat / Coveralls

Select Respiratory Protection
(if aerosol/dust risk)

- Air-Purifying Respirator with OV Cartridge/Particulate Filter

Don PPE Correctly

Handle Prosulfocarb

Decontaminate Work Area & Equipment

Doff PPE Correctly

Dispose of Chemical Waste
& Contaminated Materials

End of Procedure

Click to download full resolution via product page

Caption: Prosulfocarb PPE Selection and Use Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]

2. ehs.yale.edu [ehs.yale.edu]

3. safety.fsu.edu [safety.fsu.edu]

4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Personal Protective Equipment for Prosulfocarb]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1679731#personal-protective-
equipment-for-handling-prosulfocarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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